Cas no 1903014-44-7 (2-hydroxy-2-methyl-3-4-(propan-2-yloxy)phenylpropanoic acid)

• Product Name: 2-hydroxy-2-methyl-3-4-(propan-2-yloxy)phenylpropanoic acid
• CAS No: 1903014-44-7
• MF: C₁₃H₁₈O₄
• MW: 238.279624462128
• CID: 6169844
• PubChem ID: 117530502
• Update Time: 2025-07-20

2-hydroxy-2-methyl-3-4-(propan-2-yloxy)phenylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-hydroxy-2-methyl-3-4-(propan-2-yloxy)phenylpropanoic acid
• EN300-1790974
• 2-hydroxy-2-methyl-3-[4-(propan-2-yloxy)phenyl]propanoic acid
• 1903014-44-7

• Inchi： 1S/C13H18O4/c1-9(2)17-11-6-4-10(5-7-11)8-13(3,16)12(14)15/h4-7,9,16H,8H2,1-3H3,(H,14,15)
• InChI Key： KEJUOFJFHXYDSR-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)(C)CC1C=CC(=CC=1)OC(C)C

Computed Properties

• Exact Mass: 238.12050905g/mol
• Monoisotopic Mass: 238.12050905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 66.8Ų

Additional information on 2-hydroxy-2-methyl-3-4-(propan-2-yloxy)phenylpropanoic acid

Professional Introduction to 2-hydroxy-2-methyl-3-4-(propan-2-yloxy)phenylpropanoic Acid (CAS No. 1903014-44-7)

2-hydroxy-2-methyl-3-4-(propan-2-yloxy)phenylpropanoic acid, identified by its CAS number 1903014-44-7, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule, with its intricate structural framework, has garnered attention due to its potential applications in drug discovery and development. The presence of multiple functional groups, including hydroxyl, methyl, and alkoxy substituents, makes it a versatile candidate for further chemical modifications and biological evaluations.

The compound's structure consists of a phenyl ring substituted at the 3 and 4 positions with a propan-2-yloxy group, further modified at the 2-position with a hydroxyl group and a methyl group. This specific arrangement of functional groups contributes to its unique chemical properties, which may be exploited in the design of novel therapeutic agents. The hydroxyl and methyl groups, in particular, are known to influence the compound's solubility, reactivity, and interaction with biological targets.

In recent years, there has been growing interest in the development of molecules that can modulate inflammatory pathways and oxidative stress responses. The structural features of 2-hydroxy-2-methyl-3-4-(propan-2-yloxy)phenylpropanoic acid suggest that it may possess anti-inflammatory and antioxidant properties. Current research in this area indicates that compounds with similar structural motifs have shown promise in preclinical studies for their ability to inhibit key enzymes involved in inflammation, such as cyclooxygenase (COX) and lipoxygenase (LOX).

The propan-2-yloxy group in the molecule adds an additional layer of complexity, potentially influencing its metabolic stability and bioavailability. Studies have demonstrated that alkoxy-substituted phenolic compounds can exhibit enhanced bioavailability due to their improved solubility in both water and lipids. This property is particularly valuable in drug development, as it allows for better absorption and distribution throughout the body.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with high accuracy before conducting expensive wet-lab experiments. The use of molecular docking simulations has shown that 2-hydroxy-2-methyl-3-4-(propan-2-yloxy)phenylpropanoic acid may interact with various biological targets, including receptors and enzymes involved in pain signaling and immune responses. These findings provide a strong rationale for further investigation into its potential therapeutic applications.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. Modern synthetic techniques, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to construct the desired framework efficiently. The use of green chemistry principles has also been considered to minimize waste and improve sustainability in the synthesis process.

In addition to its potential therapeutic applications, 2-hydroxy-2-methyl-3-4-(propan-2-yloxy)phenylpropanoic acid may also find utility as an intermediate in the synthesis of more complex molecules. Its structural versatility allows for further derivatization, enabling the creation of libraries of compounds for high-throughput screening. This approach has been successfully used in drug discovery programs to identify novel lead compounds with desired biological activities.

The compound's pharmacokinetic properties are another area of interest. Studies have begun to explore how modifications at different positions on the phenyl ring can influence absorption, distribution, metabolism, excretion (ADME), and toxicity (ADMET). Understanding these properties is crucial for optimizing drug candidates for clinical use. Advanced analytical techniques, such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy, have been employed to characterize the compound's molecular structure and interactions.

Ethical considerations are also paramount in pharmaceutical research. Ensuring that all experiments are conducted responsibly and with minimal environmental impact is a priority for researchers working with compounds like 2-hydroxy-2-methyl-3-4-(propan-2-yloxy)phenylpropanoic acid. Collaborative efforts between academia and industry are essential to drive innovation while maintaining high ethical standards.

The future direction of research on this compound looks promising. With ongoing advancements in synthetic chemistry and computational biology, new opportunities are emerging for exploring its potential applications. Collaborative projects between interdisciplinary teams will be key to unlocking its full therapeutic potential.